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Compound of Interest

Sodium silicide (NaSi)
(7C1,8Cl1,9Cl)

cat. No.: B1180771

Compound Name:

For laboratory professionals engaged in research, development, and drug discovery, the safe
handling of reactive chemical compounds is paramount. This document provides essential,
immediate safety and logistical information for the use of Sodium silicide (NaSi), a highly
reactive inorganic compound. Adherence to these guidelines is critical to mitigate risks and
ensure a safe laboratory environment.

Immediate Safety and Handling Protocols

Sodium silicide is a solid black or grey crystalline material that reacts exothermically with water
to produce hydrogen gas and aqueous sodium silicate.[1] This reactivity necessitates stringent
handling procedures to prevent unintended reactions and potential hazards.

Handling:

 All handling of Sodium silicide should be conducted in a well-ventilated area, preferably
within a fume hood, to avoid the accumulation of dust and potential aerosols.[2]

e |tis crucial to avoid contact with skin and eyes.[2]

» Non-sparking tools must be used to prevent ignition of flammable gases that may be
generated.[2]

o Measures to prevent electrostatic discharge should be in place.[2]
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Storage:

o Store Sodium silicide in a tightly closed container in a dry, cool, and well-ventilated place.[2]
e It should be stored separately from foodstuffs and incompatible materials.[2]

Emergency Procedures:

» Spill: In the event of a spill, evacuate personnel to a safe area and ensure adequate
ventilation. Remove all sources of ignition. Use spark-proof tools and explosion-proof
equipment for cleanup. The spilled material should be collected and placed in a suitable,
closed container for disposal.[2]

 Fire: For firefighting, wear a self-contained breathing apparatus.[2]
e First Aid:

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, provide artificial respiration and seek immediate medical attention.[2]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water. Consult a physician.[2]

o Eye Contact: Wear tightly fitting safety goggles with side-shields.[2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Sodium silicide.
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Body Part PPE Recommendation Standard/Specification

Tightly fitting safety goggles
Eyes/Face g y g ¥ 9099 EN 166 (EU) or NIOSH (US)
with side-shields

Fire/flame resistant and o
EU Directive 89/686/EEC, EN

Skin impervious clothing. Chemical 374
impermeable gloves.
Full-face respirator if exposure
Respiratory limits are exceeded or irritation ~ NIOSH (US) or equivalent

is experienced.

Disposal Plan

Collected waste from spills or routine use should be promptly disposed of in accordance with all
applicable local, state, and federal regulations. The chemical should be kept in suitable, closed

containers for disposal.[2]

Experimental Workflow for Safe Handling of Sodium
Silicide
The following diagram illustrates the logical workflow for the safe handling of Sodium silicide,

from preparation to disposal.
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Safe handling workflow for Sodium silicide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1180771?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sodium_silicide
https://www.elementschina.com/sodium-silicide.html
https://www.benchchem.com/product/b1180771#personal-protective-equipment-for-handling-sodium-silicide-nasi-7ci-8ci-9ci
https://www.benchchem.com/product/b1180771#personal-protective-equipment-for-handling-sodium-silicide-nasi-7ci-8ci-9ci
https://www.benchchem.com/product/b1180771#personal-protective-equipment-for-handling-sodium-silicide-nasi-7ci-8ci-9ci
https://www.benchchem.com/product/b1180771#personal-protective-equipment-for-handling-sodium-silicide-nasi-7ci-8ci-9ci
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1180771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

